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Compound of Interest

Compound Name: Acranil

Cat. No.: B155866 Get Quote

Following a comprehensive review of publicly available scientific literature and chemical

databases, there is currently no evidence to support the application of Acranil (also known as

chlormetacrine) in the context of neurodegenerative disease models. Extensive searches have

failed to identify any research papers, clinical trials, or experimental protocols detailing the use

of this compound for conditions such as Alzheimer's disease, Parkinson's disease, or other

related neurological disorders.

Acranil, with the chemical formula C21H27Cl2N3O2, is identified as 1-[(6-chloro-2-

methoxyacridin-9-yl)amino]-3-(diethylamino)propan-2-ol[1][2][3]. While its chemical properties

are documented in databases like PubChem and CAS, its biological activity and therapeutic

applications, particularly within the field of neuroscience, are not described in the available

literature.

It is important to distinguish Acranil from acrolein, a structurally unrelated α,β-unsaturated

aldehyde. Acrolein has been investigated for its role in neurodegenerative diseases, where it is

suggested to contribute to oxidative stress and neuronal damage[4]. However, this is a distinct

area of research and does not pertain to the compound Acranil.

Due to the absence of any published data on the use of Acranil in neurodegenerative disease

models, it is not possible to provide the requested detailed Application Notes and Protocols.

This includes the inability to generate:

Quantitative Data Tables: No experimental data exists to be summarized.
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Experimental Protocols: There are no established methodologies for the use of Acranil in
this research area.

Signaling Pathway and Workflow Diagrams: The mechanism of action of Acranil in a

neurodegenerative context is unknown, precluding the creation of any relevant diagrams.

Researchers, scientists, and drug development professionals are advised that based on

current knowledge, Acranil does not have a documented application in the study or treatment

of neurodegenerative diseases. Further investigation into this specific compound would be

required to determine if any potential therapeutic relevance exists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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